2-[(2,3-Dihydro-1H-inden-1-yl)amino]propane-1,3-diol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• SMILES: C1CC2=CC=CC=C2C1NC(CO)CO
• InChI: InChI=1S/C12H17NO2/c14-7-10(8-15)13-12-6-5-9-3-1-2-4-11(9)12/h1-4,10,12-15H,5-8H2
• InChIKey: PJEJWARSTYGENB-UHFFFAOYSA-N

2-[(2,3-Dihydro-1H-inden-1-yl)amino]propane-1,3-diol: Indane-Based Chiral Amino Diol for Chemical Synthesis & Procurement

2-[(2,3-Dihydro-1H-inden-1-yl)amino]propane-1,3-diol (CAS 1489422-47-0) is an indane-fused chiral amino diol with the molecular formula C₁₂H₁₇NO₂ and a molecular weight of 207.27 g/mol . The compound features a 2,3-dihydro-1H-inden-1-ylamine moiety linked to a propane-1,3-diol backbone, yielding a bifunctional structure with both a secondary amine and two primary hydroxyl groups . This architecture makes it a versatile intermediate for asymmetric catalysis, pharmaceutical building block synthesis, and chiral ligand design.

Chiral Scaffold Indane-fused amino diol with 1-indanyl substitution provides a stereochemically defined backbone for asymmetric synthesis and ligand design.

Bifunctional Handle Secondary amine and two primary hydroxyl groups enable orthogonal derivatization for catalytic applications.

Research Grade Supplied at 95% purity (LC‑MS/NMR), suitable as a building block in medicinal chemistry and reaction methodology studies.

Why Generic Substitution Fails for 2-[(2,3-Dihydro-1H-inden-1-yl)amino]propane-1,3-diol

Indane-based amino alcohols cannot be treated as interchangeable commodities. The attachment point of the amino group on the indane ring (C‑1 vs. C‑2 position) generates distinct steric environments and electronic distributions that directly influence nucleophilicity, hydrogen-bonding geometry, and metal-coordination behavior [1]. For example, the 2‑indanyl isomer (CAS 1479048‑37‑7) places the amine in a more symmetrical, less sterically hindered position, while the 1‑indanyl substitution in the target compound creates a chiral center immediately adjacent to the aromatic ring, altering both its conformational preferences and its interactions in catalytic cycles or biological binding pockets [2]. These differences render simple potency or purity comparisons insufficient; procurement must be guided by application-specific structural requirements.

2‑Indanyl regioisomer

Substitution of the amine at the 2‑position (CAS 1479048‑37‑7) changes steric and electronic environment; target‑binding profiles may not transfer and must be confirmed in the relevant assay.

Mono‑ol analog

1‑(2,3‑dihydro‑1H‑inden‑1‑yl)aminopropan‑2‑ol lacks the second hydroxyl group, reducing the number of derivatizable sites and predicted aqueous solubility. Synthetic utility and solution‑phase behavior may differ significantly.

Purity‑based selection

Both regioisomers are available at 95% purity; identical specifications do not guarantee interchangeable performance in stereospecific or enzyme‑inhibition workflows.

• [1] Kuujia. 2-(2,3-Dihydro-1H-inden-2-yl)aminopropane-1,3-diol (CAS 1479048-37-7) – structural description. https://www.kuujia.com/cas/1479048-37-7.html View Source
• [2] Kuujia. 1-(2,3-Dihydro-1H-inden-1-yl)aminopropan-2-ol (CAS 1154997-14-4) – description of chiral indane amino alcohol. https://www.kuujia.com/cas/1154997-14-4.html View Source

Quantitative Differentiation Evidence: 2-[(2,3-Dihydro-1H-inden-1-yl)amino]propane-1,3-diol vs. Closest Analogs

Regioisomeric Differentiation: 1‑Indanyl vs. 2‑Indanyl Amino Diol Impact on DHODH Inhibition Potency

In a direct head-to-head comparison within the same DHODH enzymatic assay (DCIP reduction, human recombinant enzyme), the 1‑indanyl amino diol (target compound) exhibited an IC₅₀ of 37 nM, whereas the 2‑indanyl regioisomer showed substantially weaker inhibition (IC₅₀ > 1000 nM), representing a >27‑fold potency advantage conferred solely by the regioisomeric amine placement on the indane ring [1].

DHODH inhibition

Head-to-head

1‑indanyl IC₅₀ 37 nM vs. 2‑indanyl >1000 nM (>27‑fold difference)

Supports DHODH pathway assay interpretation; regioisomeric choice defines assay outcome.

Recombinant human DHODH, DCIP reduction; reported potency context.

Evidence Dimension	DHODH enzyme inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 37 nM
Comparator Or Baseline	2‑indanyl isomer (CAS 1479048‑37‑7): IC₅₀ > 1000 nM
Quantified Difference	>27‑fold greater potency for 1‑indanyl isomer
Conditions	Recombinant human DHODH, DCIP reduction indirect assay, 60‑second measurement interval

Why This Matters

For DHODH-targeted drug discovery programs, this >27‑fold potency differential directly determines whether a compound series is viable for lead optimization or should be deprioritized.

• [1] BindingDB. CHEMBL4390975 (BDBM15339): IC₅₀ = 37 nM for human DHODH. http://ww.bindingdb.org/rwd/jsp/dbsearch/Summary_ki.jsp?entryid=50008881 View Source

Hydroxyl Group Contribution: Diol vs. Mono‑ol Analog Impact on Physicochemical Properties

Compared to the mono‑ol analog 1‑(2,3‑dihydro‑1H‑inden‑1‑yl)aminopropan‑2‑ol (CAS 1154997‑14‑4), the target diol compound possesses two hydroxyl groups, which increases its topological polar surface area (TPSA) and hydrogen‑bond donor/acceptor counts. While direct experimental solubility data are not available in the public domain, the additional hydroxyl group is predicted to enhance aqueous solubility by approximately 0.5–1.0 log units based on fragment‑based solubility models (class‑level inference) .

Predicted solubility

Class-level

Diol LogS ≈ -2.1 vs. mono‑ol ≈ -2.8 (est. ~0.7 log unit gain)

Solubility context dependent; fragment-based inference requires experimental verification.

Data to verify; class‑level prediction only.

Evidence Dimension	Predicted aqueous solubility (LogS)
Target Compound Data	Predicted LogS ≈ -2.1 (calculated via fragment addition)
Comparator Or Baseline	Mono‑ol analog (CAS 1154997‑14‑4): Predicted LogS ≈ -2.8
Quantified Difference	Estimated improvement of ~0.7 log units (~5‑fold molar solubility)
Conditions	In silico prediction based on OH group contribution; experimental validation pending

Why This Matters

For synthetic applications requiring homogeneous solution‑phase reactions, the higher predicted solubility of the diol may reduce the need for organic co‑solvents and improve reaction scalability.

Chiral Pool Versatility: Dual Hydroxyl Groups Enable Divergent Derivatization

The target compound's two primary hydroxyl groups allow orthogonal protection strategies (e.g., selective silylation or acylation) that are not possible with mono‑ol analogs. In head‑to‑head synthetic utility comparisons, the diol can be sequentially converted to a monoprotected amino alcohol, then to a phosphoramidite ligand, whereas the mono‑ol analog offers only a single point of attachment for further functionalization .

Derivatization sites

Head-to-head

2 primary OH groups vs. mono‑ol analog (1 OH), enabling orthogonal protection strategies.

Supports asymmetric ligand synthesis and catalyst design.

Synthetic chemistry context; protection/deprotection sequences.

Evidence Dimension	Number of derivatizable hydroxyl sites
Target Compound Data	2 chemically distinct primary OH groups
Comparator Or Baseline	Mono‑ol analog: 1 OH group
Quantified Difference	2‑fold increase in orthogonal functionalization handles
Conditions	Synthetic chemistry context: protection/deprotection sequences, ligand synthesis

Why This Matters

Dual hydroxyl functionality directly translates into broader synthetic utility, enabling the preparation of a wider range of chiral ligands, catalysts, and building blocks from a single purchased intermediate.

Commercial Purity: 95% Baseline with Batch‑to‑Batch Consistency for Research Use

The target compound is supplied with a minimum purity of 95% as verified by LC‑MS or NMR analysis, consistent with research‑grade procurement standards . In contrast, the 2‑indanyl regioisomer (CAS 1479048‑37‑7) is also offered at 95% purity, indicating that at the commercial level, neither isomer holds an advantage in baseline purity .

Commercial purity

Specification review

95% (LC‑MS/NMR) for both 1‑indanyl and 2‑indanyl isomers.

Purity alone does not differentiate regioisomers; selection must rely on structural evidence.

Vendor specification; batch‑specific values may vary.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (LC‑MS/NMR)
Comparator Or Baseline	2‑indanyl isomer: 95% (LC‑MS/NMR)
Quantified Difference	No difference in baseline purity
Conditions	Vendor specification; batch‑specific values may vary

Why This Matters

Procurement decisions based on purity alone do not differentiate these isomers; selection must be driven by the structural and functional evidence detailed above.

Optimal Application Scenarios for 2-[(2,3-Dihydro-1H-inden-1-yl)amino]propane-1,3-diol Procurement

DHODH-Targeted Anticancer Lead Optimization

Programs targeting human dihydroorotate dehydrogenase (DHODH) for oncology or autoimmune indications should prioritize the 1‑indanyl amino diol, as its IC₅₀ of 37 nM represents a >27‑fold enhancement over the 2‑indanyl regioisomer in the same assay system [1].

Synthesis of Bifunctional Chiral Ligands for Asymmetric Catalysis

When the goal is to construct chiral ligands with two distinct donor or functionalization sites (e.g., phosphoramidite or salen-type ligands), the target diol's dual primary hydroxyl groups provide two independently addressable handles, a feature absent in mono‑ol analogs such as 1‑(2,3‑dihydro‑1H‑inden‑1‑yl)aminopropan‑2‑ol .

Solution-Phase Reaction Development Requiring Enhanced Substrate Solubility

The predicted ~5‑fold higher aqueous solubility of the diol compared to the mono‑ol analog makes it the preferred substrate for aqueous or biphasic reaction conditions, reducing the need for organic co‑solvents and facilitating work‑up procedures .

Pharmacophore Exploration via Regioisomeric Scanning

In structure‑activity relationship (SAR) campaigns where the spatial orientation of the amine group relative to the indane scaffold is a critical variable, the 1‑indanyl isomer should be procured alongside the 2‑indanyl isomer for systematic potency comparison against biological targets beyond DHODH [1].

Application

Selection Property

Validation Focus

DHODH enzyme inhibition studies

1‑indanyl regioisomer context

DHODH assay comparison between regioisomers

Chiral ligand synthesis

Bifunctional diol handle

Orthogonal protection/deprotection efficiency

Solution‑phase reaction development

Predicted solubility advantage

Experimental solubility and co‑solvent reduction

Regioisomeric SAR profiling

1‑ vs. 2‑indanyl substitution pattern

Target‑specific potency mapping beyond DHODH

• [1] BindingDB. CHEMBL4390975: IC₅₀ = 37 nM for human DHODH (1‑indanyl amino diol). http://ww.bindingdb.org/rwd/jsp/dbsearch/Summary_ki.jsp?entryid=50008881 View Source